![molecular formula C13H11ClN2O4S B5879445 N-(4-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide](/img/structure/B5879445.png)
N-(4-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide
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Description
Scientific Research Applications
- Anti-Inflammatory Agents : Researchers explore the anti-inflammatory properties of this compound. It may inhibit specific enzymes or pathways involved in inflammation, making it a potential candidate for drug development .
- Anticancer Agents : Investigations focus on its cytotoxic effects against cancer cells. The nitrobenzenesulfonamide moiety could play a role in disrupting tumor growth .
- Herbicides : Scientists study its herbicidal activity. The chloro-substituted phenyl group may interact with plant enzymes or receptors, affecting weed growth .
- Polymerization Catalysts : Researchers explore its use as a catalyst in polymerization reactions. The isocyanate group can participate in chain growth processes, leading to novel polymers .
- Chemical Sensors : Investigations focus on its potential as a chemical sensor. The sulfonamide group could selectively bind to specific analytes, enabling sensitive detection .
- Intermediate in Organic Synthesis : Chemists use it as an intermediate to synthesize more complex molecules. The nitrobenzenesulfonamide scaffold provides versatility for further functionalization .
- Biocidal Properties : Researchers explore its antimicrobial effects. The compound’s structure may disrupt microbial membranes or enzymes, making it relevant for biocidal applications .
Medicinal Chemistry and Drug Development
Pesticide and Herbicide Research
Materials Science and Polymer Chemistry
Analytical Chemistry and Sensors
Organic Synthesis and Building Blocks
Biocides and Antimicrobial Agents
properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O4S/c1-9-8-10(14)2-7-13(9)15-21(19,20)12-5-3-11(4-6-12)16(17)18/h2-8,15H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTYMATKFKZYLGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide |
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